Cas no 23438-23-5 (2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-)

• Product Name: 2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-
• CAS No: 23438-23-5
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 257646
• PubChem ID: 100411
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-
• 4-hydroxy-4-methylcyclohexa-2,5-dien-1-one
• 2, 4-hydroxy-4-methyl-
• 4-Hydroxy-4-methyl-2,5-cyclohexadien-1-one
• 4-hydroxy-4-methyl-2,5-cyclohexadienone
• 4-hydroxy-4-methyl-2,5-cyclohexanedienone
• 4-hydroxy-4-methylcyclohexa-2
• 4-hydroxy-4-methylcyclohexa-2,5-dienone
• 4-Hydroxy-4-methyl-cyclohexa-2,5-dienone
• AC1L2OOY
• AC1Q6ABY
• AR-1G2728
• MUBYTRYBVWQAKF-UHFFFAOYSA-
• NCIMech_000724
• NSC295156
• 4-HYDROXY4-METHYLCYCLOHEXA-2,5-DIEN-1-ONE
• 2,5-Cyclohexadien-1-one, 4-hydroxy-4-methyl-
• PD011922
• DTXSID50177993
• NCI60_002459
• CCG-35871
• InChI=1/C7H8O2/c1-7(9)4-2-6(8)3-5-7/h2-5,9H,1H3
• NSC-295156
• UNII-VPY14AV9DE
• NSC 295156
• 23438-23-5
• 4-hydroxy-4-methyl-cyclohexa-2,5-dien-1-one
• VPY14AV9DE
• CHEMBL1982488

• Inchi： 1S/C7H8O2/c1-7(9)4-2-6(8)3-5-7/h2-5,9H,1H3
• InChI Key： MUBYTRYBVWQAKF-UHFFFAOYSA-N
• SMILES： OC1(C)C=CC(C=C1)=O

Computed Properties

• Exact Mass: 124.05244
• Monoisotopic Mass: 124.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 0.2

Experimental Properties

• Density: 1.182
• Boiling Point: 257°C at 760 mmHg
• Flash Point: 106.3°C
• Refractive Index: 1.545
• PSA: 37.3
• LogP: 0.43250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols